Cas no 136916-26-2 ((S)-3-((Tert-Butoxycarbonyl)amino)-2-phenylpropanoic acid)

• Product Name: (S)-3-((Tert-Butoxycarbonyl)amino)-2-phenylpropanoic acid
• CAS No: 136916-26-2
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD12198212
• CID: 1015640
• PubChem ID: 7014956
• Update Time: 2025-06-12

(S)-3-((Tert-Butoxycarbonyl)amino)-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-((tert-Butoxycarbonyl)amino)-2-phenylpropanoic acid
• (S)-3-tert-Butoxycarbonylamino-2-phenyl-propionic acid
• Benzeneacetic acid ,a-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-,(S)-
• BOC-(S)-3-AMINO-2-PHENYLPROPANOIC ACID
• PZRXRMWHLUUHFB-LLVKDONJSA-N
• AK119221
• Benzeneacetic acid ,a-[[[(1,1-dimethylethoxy)carbo
• (S)-3-tert-butoxycarbonylamino-2-phenylpropionic acid
• (2S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-2-phenylpropanoic acid
• 6530AA
• AX8244637
• (2
• (2S)-3-{[(tert-butoxy)carbonyl]amino}-2-phenylpropanoic acid
• (S)-3-((tert-Butoxycarbonyl)amino)-2-phenylpropanoicacid
• 136916-26-2
• AKOS016844040
• A886601
• F15244
• CHEMBL4976670
• GS-0817
• DS-019271
• MFCD12198212
• CS-0060993
• SCHEMBL266022
• DTXSID80426704
• (S)-3-((Tert-Butoxycarbonyl)amino)-2-phenylpropanoic acid

• MDL： MFCD12198212
• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(18)15-9-11(12(16)17)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H,15,18)(H,16,17)/t11-/m1/s1
• InChI Key： PZRXRMWHLUUHFB-LLVKDONJSA-N
• SMILES： O(C(NC[C@@H](C(=O)O)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (S)-3-((Tert-Butoxycarbonyl)amino)-2-phenylpropanoic acid

Comprehensive Overview of (S)-3-((Tert-Butoxycarbonyl)amino)-2-phenylpropanoic acid (CAS No. 136916-26-2)

(S)-3-((Tert-Butoxycarbonyl)amino)-2-phenylpropanoic acid (CAS No. 136916-26-2) is a chiral amino acid derivative widely utilized in pharmaceutical synthesis and biochemical research. This compound, often abbreviated as Boc-(S)-phenylalanine-OH, serves as a critical building block for peptide synthesis, particularly in the development of peptide-based therapeutics and drug discovery. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the (S)-configuration, make it indispensable for asymmetric synthesis and enantioselective reactions.

The growing demand for chiral intermediates in the pharmaceutical industry has heightened interest in compounds like (S)-3-((Tert-Butoxycarbonyl)amino)-2-phenylpropanoic acid. Researchers frequently search for "Boc-protected amino acids" or "phenylalanine derivatives for peptide synthesis," reflecting its relevance in modern drug development. This compound is particularly valuable in the synthesis of GPCR-targeted drugs and enzyme inhibitors, aligning with current trends in precision medicine and personalized therapeutics.

From a chemical perspective, CAS No. 136916-26-2 exhibits excellent stability under standard conditions, making it suitable for solid-phase peptide synthesis (SPPS) and solution-phase reactions. Its carboxylic acid moiety allows for facile coupling with amines, while the Boc group can be selectively deprotected under mild acidic conditions. These properties address common search queries like "how to deprotect Boc group" and "best practices for peptide coupling," which are frequently encountered in synthetic chemistry forums.

In the context of green chemistry, (S)-3-((Tert-Butoxycarbonyl)amino)-2-phenylpropanoic acid is often discussed alongside sustainable peptide synthesis methods. Recent advancements in flow chemistry and catalytic amidation have further optimized its use, reducing solvent waste and improving atom economy. This aligns with industry searches for "eco-friendly amino acid derivatives" and "green peptide synthesis," highlighting its role in sustainable pharmaceutical manufacturing.

The compound's application extends to bioconjugation and proteomics research, where it serves as a linker for antibody-drug conjugates (ADCs) and fluorescent probes. With the rising popularity of ADC therapeutics in oncology, researchers increasingly seek "amino acid linkers for ADCs" and "Boc-protected building blocks," underscoring the commercial and scientific importance of CAS No. 136916-26-2.

Quality control of (S)-3-((Tert-Butoxycarbonyl)amino)-2-phenylpropanoic acid is another hot topic, with HPLC and chiral purity analysis being critical for pharmaceutical applications. Common search terms like "HPLC methods for Boc-amino acids" and "chiral purity standards" reflect this demand. The compound typically exhibits >98% enantiomeric excess (ee), meeting stringent requirements for GMP-grade intermediates.

In summary, (S)-3-((Tert-Butoxycarbonyl)amino)-2-phenylpropanoic acid (CAS No. 136916-26-2) represents a versatile tool for modern synthetic chemistry, addressing multiple trends in drug discovery, bioconjugation, and sustainable synthesis. Its well-documented applications and reliable performance continue to make it a staple in research laboratories and industrial settings alike.